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Introduction

N-Demethyl Lincomycin Hydrochloride is recognized primarily as an impurity of Lincomycin,
a lincosamide antibiotic produced by the bacterium Streptomyces lincolnensis.[1] The discovery
and history of N-Demethyl Lincomycin Hydrochloride are intrinsically linked to the
production and analysis of Lincomycin itself. This technical guide provides a comprehensive
overview of N-Demethyl Lincomycin Hydrochloride, detailing its relationship to the parent
compound, its presumed mechanism of action based on Lincomycin, and generalized
experimental approaches for its identification and characterization.

Discovery and History

The history of N-Demethyl Lincomycin Hydrochloride is not one of independent discovery
but rather of its identification as a related substance in the fermentation and synthesis of
Lincomycin. Research into Lincomycin began in the late 1950s, led by The Upjohn Company,
now a part of Pfizer Inc.[2] Lincomycin was first isolated from the soil bacterium Streptomyces
lincolnensis found in Lincoln, Nebraska.[3][4] It was approved for medical use in September
1964.[4]
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During the development and manufacturing of Lincomycin, analytical methods such as High-
Performance Liquid Chromatography (HPLC) would have been employed to ensure the purity
of the active pharmaceutical ingredient (API). It is through these quality control processes that
impurities like N-Demethyl Lincomycin are typically identified, isolated, and characterized.

Physicochemical Data

A summary of the key quantitative data for N-Demethyl Lincomycin Hydrochloride is
presented below.

Property Value Source(s)
Molecular Formula C17H33CIN206S [1]
Molecular Weight 428.97 g/mol [1]

CAS Number 14600-41-0 [1][5]
Appearance White to Off-white Solid [1]

Purity (typical) >95% (HPLC) [5]
Solubility Soluble in DMSO, Methanol, o

Water
Storage Temperature -20°C [1][5]

Mechanism of Action

The mechanism of action for N-Demethyl Lincomycin Hydrochloride is presumed to be
identical to that of Lincomycin. Lincomycin inhibits bacterial protein synthesis, which is crucial
for bacterial growth and replication.[2][6] This action is achieved by binding to the 23S
ribosomal RNA of the 50S subunit of the bacterial ribosome.[6][7] This binding interferes with
the peptidyl transferase center, blocking the exit tunnel for newly synthesized peptides and
thereby preventing the elongation of the polypeptide chain.[6] This ultimately leads to a
bacteriostatic effect, meaning it inhibits the growth and reproduction of bacteria rather than
directly killing them.[2][7]
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Caption: Mechanism of action of N-Demethyl Lincomycin Hydrochloride.

Experimental Protocols

Detailed experimental protocols for the specific discovery of N-Demethyl Lincomycin
Hydrochloride are not readily available in the public domain. However, a general workflow for
the isolation and identification of such an impurity from a bulk sample of Lincomycin
Hydrochloride can be described.

Objective: To isolate and identify N-Demethyl Lincomycin Hydrochloride from a Lincomycin
Hydrochloride API sample.

Methodology:

o Sample Preparation: A solution of the Lincomycin Hydrochloride API is prepared in a suitable
solvent, such as a mixture of water and acetonitrile.

o Chromatographic Separation: The prepared sample is injected into a High-Performance
Liquid Chromatography (HPLC) system. A common method would involve a reverse-phase
C18 column. A gradient elution might be employed, starting with a higher polarity mobile
phase and gradually increasing the organic solvent concentration to elute compounds of
increasing hydrophobicity.
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o Fraction Collection: As the chromatogram is generated, fractions corresponding to the
impurity peak (distinct from the main Lincomycin peak) are collected.

» Concentration: The collected fractions containing the isolated impurity are concentrated,
often under vacuum, to remove the mobile phase solvents.

 Structural Elucidation: The concentrated impurity is then subjected to various analytical
techniques to determine its structure:

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 12C): To determine the
chemical structure and connectivity of atoms.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.

o Purity Analysis: The purity of the isolated N-Demethyl Lincomycin Hydrochloride can be
re-assessed using HPLC.
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Caption: Generalized workflow for impurity isolation and identification.
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Conclusion

N-Demethyl Lincomycin Hydrochloride is a significant impurity in the production of
Lincomycin. While its independent history is not documented, its existence is a direct
consequence of the Lincomycin fermentation and purification process. Understanding its
properties and being able to effectively isolate and identify it are crucial for ensuring the quality
and safety of Lincomycin-based pharmaceutical products. The technical information and
generalized protocols provided in this guide serve as a valuable resource for researchers and
professionals in the field of drug development and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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